
Essential Guide to the Proper Disposal of Isolan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isolan

Cat. No.: B1672246 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of Isolan, a highly toxic carbamate insecticide. Adherence to these protocols is critical for

minimizing risks and maintaining a safe research environment.

I. Understanding the Hazards of Isolan
Isolan (CAS No. 119-38-0) is a colorless to yellowish liquid that is miscible with water.[1][2] It is

classified as a very toxic substance with significant acute toxicity through both oral and dermal

exposure.[2][3] Due to its hazardous nature and potential as a water pollutant, Isolan must be

managed as a hazardous waste.

II. Quantitative Data Summary
The following table summarizes key chemical and toxicological data for Isolan for quick

reference.
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Parameter Value Reference

Molecular Formula C₁₀H₁₇N₃O₂ [4]

Molar Mass 211.26 g/mol [4]

Physical State Liquid [2]

Density 1.07 g/cm³ [2]

Boiling Point 103 °C (at 0.93 mbar) [2]

Solubility in Water Miscible [2]

LD₅₀ (oral, rat) 10.8 mg/kg [2]

LD₅₀ (dermal, rat) 5.6 mg/kg [2]

III. Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Gloves: PVC or other chemical-resistant gloves.

Eye Protection: Chemical-resistant goggles or safety glasses with side shields.

Protective Clothing: A lab coat or other light protective clothing.[1]

Respiratory Protection: In case of vapor or aerosol formation, use a respirator with a

cartridge for organic gases and vapors.

IV. Step-by-Step Disposal Protocol for Isolan Waste
This protocol outlines the essential steps for the safe disposal of unwanted Isolan and

contaminated materials.

Step 1: Waste Segregation and Collection

Liquid Isolan Waste:
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Collect all liquid waste containing Isolan (e.g., unused solutions, reaction mixtures) in a

dedicated, properly labeled, and sealed hazardous waste container.

Do not mix Isolan waste with other solvent waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Solid Waste Contaminated with Isolan:

Place all solid waste contaminated with Isolan (e.g., pipette tips, gloves, bench paper,

absorbent materials from spills) in a separate, clearly labeled hazardous waste bag or

container.

Empty Isolan Containers:

Triple-rinse empty Isolan containers with a suitable solvent (e.g., acetone or ethanol).[5]

Collect the first two rinsates as hazardous waste in your liquid Isolan waste container. The

third rinse can be disposed of down the drain with copious amounts of water, provided

local regulations permit.

Deface the label on the empty, triple-rinsed container and dispose of it as regular

laboratory glass or plastic waste, or as directed by your EHS office.[5]

Step 2: Spill Management

In the event of an Isolan spill:

Evacuate and restrict access to the spill area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an absorbent material such as sand,

kieselguhr, or a universal binder.

Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Clean the spill area with soap and water.
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Report the spill to your laboratory supervisor and EHS office.

Step 3: Waste Storage and Labeling

Store all Isolan waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste," the

full chemical name ("Isolan"), and the associated hazards (e.g., "Toxic").

Step 4: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[6][7]

Do not attempt to dispose of Isolan waste down the drain or in the regular trash.

Provide the EHS office with an accurate inventory of the waste.

V. Isolan Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Isolan.
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Caption: Workflow for the safe handling and disposal of Isolan waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672246?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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